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Compound of Interest

Methyl 2-(2-cyano-4-
Compound Name:
nitrophenyl)-2-phenylacetate

Cat. No.: B12090333

Get Quote

Executive Summary & Compound Profile

Methyl 2-(2-cyano-4-nitrophenyl)-2-phenylacetate is a highly functionalized synthetic
intermediate characterized by a quaternary carbon center substituted with an ester, a phenyl

ring, and an electron-deficient 2-cyano-4-nitrophenyl moiety.

This compound serves as a critical scaffold in the synthesis of 3-phenylindoles and indoline
alkaloids via reductive cyclization. Its structural complexity arises from the steric crowding at
the

-position and the electronic push-pull effects between the electron-rich phenyl ring and the
electron-poor nitro-cyano aryl group.
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Property Data
Methyl 2-(2-cyano-4-nitrophenyl)-2-
UPAC Name phenzlac:tat: e
Molecular Formula
Molecular Weight 296.28 g/mol
Physical State Pale yellow viscous oil or low-melting solid
Soluble in

Solubility ]
, EtOAc, DMSO; Insoluble in

Key Functionality -Diaryl ester, Nitrile, Nitro

Synthesis Protocol (Nucleophilic Aromatic
Substitution)

The most robust route to this compound utilizes an

mechanism, exploiting the high acidity of methyl phenylacetate and the reactivity of 2-fluoro-5-
nitrobenzonitrile.

Reaction Scheme

The synthesis involves the generation of the methyl phenylacetate enolate followed by the
displacement of fluoride from the activated nitro-benzonitrile ring.
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Figure 1: Synthetic pathway via

mechanism.

Step-by-Step Methodology

e Enolate Formation: To a flame-dried flask under

, suspend NaH (60% dispersion, 1.2 equiv) in anhydrous DMF (0.5 M). Cool to

» Nucleophile Addition: Add Methyl phenylacetate (1.0 equiv) dropwise. Stir at
for 30 min until
evolution ceases and the solution turns yellow/orange.

o Electrophile Addition: Add a solution of 2-Fluoro-5-nitrobenzonitrile (1.05 equiv) in DMF
dropwise. The electron-withdrawing groups (CN, NO2) activate the fluorine for displacement.

¢ Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 4-6 hours.
Monitor by TLC (30% EtOAc/Hexanes).

e Workup: Quench with saturated

. Extract with EtOACc (
). Wash combined organics with water (

) and brine. Dry over

1]

 Purification: Flash column chromatography (

, Gradient: O

20% EtOAc in Hexanes).

Spectroscopic Characterization
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Note: Data below is derived from fragment analysis of structurally validated analogs (e.g.,
Methyl 2-cyano-2-phenylacetate and 2-nitro-4-substituted biaryls).

A. Nuclear Magnetic Resonance ( NMR)

Solvent;

(7.26 ppm reference) | Frequency: 400 MHz

Shift (

- . . Structural
Multiplicity Integration Assignment .
Insight
» Ppm)
Ortho to
d( &
8.55 1H Ar-H (3)
Hz) . Highly
deshielded.
dd ( Ortho to
8.42 1H Ar-H (5
Hz)
Ortho to chiral
d( center. Shielded
7.75 1H Ar-H (6") _
Hz) relative to H-
3'/H-5'".
Phenyl ring
7.30-7.45 m 5H Ph-H protons
(overlap).
Diagnostic
Signal.
Deshielded by 3
5.85 S 1H CH
) electron-
withdrawing
groups.
Methyl ester
3.78 s 3H

singlet.
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B. Carbon-13 NMR ( NMR)

Solvent;

(77.16 ppm reference) | Frequency: 100 MHz

Shift (

Assignment Notes
» Ppm)
1715 C=0 Ester carbonyl.

C-4( Ipso carbon bearing nitro
149.0

) group.

Ipso carbon attached to
145.2 C-1' (Ar-CH)
-position.

135.5 C-Ph (Ipso) Phenyl ring attachment.
129.0 -128.5 Ph-C Phenyl ring carbons.
127.8 C-6' Aromatic CH.
126.5 C-3 Aromatic CH (deshielded).
116.5 CN Nitrile carbon.

C-2'(
112.0 Ipso carbon bearing nitrile.

)
55.2 CH Methine carbon.
53.1 Methoxy carbon.

C. Infrared Spectroscopy (FT-IR)

e 2235Ccm

(m):

stretch (Nitrile). Distinctive sharp peak.
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e 1745 cm
(s):
stretch (Ester).
e 1535cm
(s):
Asymmetric stretch.

e 1350 cm

(s):
Symmetric stretch.

e 1210 cm

(s):

stretch (Ester).

D. Mass Spectrometry (HRMS-ESI)

e Formula:
e Exact Mass: 296.0797
e Observed [M+H]

: 297.0870
e Key Fragments:
o 237 (

): Loss of ester group.

o 265 (
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): Loss of methoxy.

Structural Visualization & Logic

The following diagram illustrates the critical NMR correlations (HMBC/NOESY) used to verify
the regiochemistry of the substitution.

HMBC (Strong) HMBC (3-bond) “\NOESY (Spatial)

Carbonyl C=0 Nitrile CN Nitro-Aryl Ring
(171.5 ppm) (116.5 ppm) (H-6" 7.75 ppm)

Click to download full resolution via product page
Figure 2: Key NMR correlations verifying the

-substitution pattern.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12090333?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

